Cas no 1344086-72-1 (6-Bromo-4-chloro-3-isopropyl-2-methylquinoline)

• Product Name: 6-Bromo-4-chloro-3-isopropyl-2-methylquinoline
• CAS No: 1344086-72-1
• MF: C₁₃H₁₃BrClN
• MW: 298.606021642685
• CID: 5060177
• Update Time: 2025-10-29

6-Bromo-4-chloro-3-isopropyl-2-methylquinoline Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-4-chloro-3-isopropyl-2-methylquinoline

• Inchi： 1S/C13H13BrClN/c1-7(2)12-8(3)16-11-5-4-9(14)6-10(11)13(12)15/h4-7H,1-3H3
• InChI Key： SAJMCPZNZHKONB-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(=C(C(C)=N2)C(C)C)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 246
• XLogP3: 5
• Topological Polar Surface Area: 12.9

Additional information on 6-Bromo-4-chloro-3-isopropyl-2-methylquinoline

Recent Advances in the Study of 6-Bromo-4-chloro-3-isopropyl-2-methylquinoline (CAS: 1344086-72-1)

The compound 6-Bromo-4-chloro-3-isopropyl-2-methylquinoline (CAS: 1344086-72-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This quinoline derivative exhibits unique structural features that make it a promising candidate for the synthesis of novel therapeutic agents. Recent studies have focused on its chemical properties, biological activities, and potential mechanisms of action, providing valuable insights for researchers in the field.

One of the key areas of investigation has been the synthesis and optimization of 6-Bromo-4-chloro-3-isopropyl-2-methylquinoline. Researchers have developed efficient synthetic routes to produce this compound with high purity and yield. Advanced techniques such as NMR spectroscopy and mass spectrometry have been employed to characterize its molecular structure and confirm its identity. These efforts have laid a solid foundation for further exploration of its biological activities and potential therapeutic applications.

In terms of biological activity, recent studies have demonstrated that 6-Bromo-4-chloro-3-isopropyl-2-methylquinoline exhibits promising inhibitory effects against a range of molecular targets. For instance, it has shown potent activity against certain kinases and enzymes involved in inflammatory and proliferative pathways. These findings suggest its potential utility in the treatment of diseases such as cancer, autoimmune disorders, and infectious diseases. Further mechanistic studies are underway to elucidate the precise molecular interactions and signaling pathways modulated by this compound.

Another significant aspect of the research on 6-Bromo-4-chloro-3-isopropyl-2-methylquinoline is its pharmacokinetic and toxicological profile. Preliminary in vitro and in vivo studies have provided initial data on its absorption, distribution, metabolism, and excretion (ADME) properties. These studies are crucial for assessing its suitability as a drug candidate and for guiding the design of future preclinical and clinical trials. Researchers are also exploring strategies to improve its bioavailability and reduce potential side effects.

The potential applications of 6-Bromo-4-chloro-3-isopropyl-2-methylquinoline extend beyond traditional small-molecule therapeutics. Recent work has investigated its use in combination therapies, where it may synergize with other drugs to enhance efficacy or overcome resistance. Additionally, its role in targeted drug delivery systems and as a scaffold for the development of new chemical entities is being explored. These multidisciplinary approaches highlight the versatility and broad applicability of this compound in modern drug discovery.

In conclusion, the recent research on 6-Bromo-4-chloro-3-isopropyl-2-methylquinoline (CAS: 1344086-72-1) underscores its potential as a valuable tool in chemical biology and pharmaceutical sciences. The compound's unique structural and functional properties, combined with its promising biological activities, make it a compelling subject for further investigation. Continued efforts in synthesis optimization, mechanistic studies, and translational research will be essential to fully realize its therapeutic potential and bring it closer to clinical application.